Cas no 112135-96-3 (2-chloro-1-(dibromomethyl)-4-fluorobenzene)

2-chloro-1-(dibromomethyl)-4-fluorobenzene Properties

Names and Identifiers

• 2-chloro-1-(dibromomethyl)-4-fluorobenzene
• benzene, 2-chloro-1-(dibromomethyl)-4-fluoro-
• LogP
• 2-chloro-4-fluorobenzal bromide
• LUAINFCKAYAGML-UHFFFAOYSA-N
• SCHEMBL10553016
• DTXSID701268220
• 112135-96-3
• +Expand

• InChIKey： LUAINFCKAYAGML-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4Br2ClF/c8-7(9)5-2-1-4(11)3-6(5)10/h1-3,7H
• SMILES： C1=CC(=C(C=C1F)Cl)C(Br)Br

Computed Properties

• Exact Mass: 299.83500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 299.83523g/mol
• Heavy Atom Count: 11
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 4.26750
• PSA: 0.00000